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Compound of Interest

Compound Name: Dibutyl adipate

Cat. No.: B094505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

biodegradability of Dibutyl Adipate (DBA), a widely used plasticizer and skin-conditioning

agent. Understanding the environmental persistence and degradation pathways of this

compound is critical for assessing its ecological risk profile. This document synthesizes

available data on its physicochemical properties, abiotic degradation mechanisms, and

biodegradability under various environmental conditions. Detailed experimental protocols for

key assessment methods are also provided.

Physicochemical Properties of Dibutyl Adipate
A substance's physical and chemical properties are fundamental to understanding its

environmental distribution and fate. Dibutyl adipate is a colorless, oily liquid with low water

solubility and a log Kow indicating a potential for bioaccumulation. However, its ready

biodegradability mitigates this potential. A summary of its key properties is presented in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b094505?utm_src=pdf-interest
https://www.benchchem.com/product/b094505?utm_src=pdf-body
https://www.benchchem.com/product/b094505?utm_src=pdf-body
https://www.benchchem.com/product/b094505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C14H26O4

Molecular Weight 258.36 g/mol [1]

CAS Number 105-99-7 [1]

Melting Point -32.4 °C [2][3]

Boiling Point 183 °C @ 1013 hPa [4]

Density 0.962 g/cm³ @ 25 °C [1][2]

Vapor Pressure 0.021 Pa @ 25 °C [3]

Water Solubility 35 mg/L @ 25 °C [4]

Log Kow (Octanol-Water

Partition Coefficient)
4.17 [3][4]

Environmental Fate
The environmental fate of a chemical is governed by a combination of transport and

transformation processes. For Dibutyl Adipate, these processes include abiotic degradation

(hydrolysis and photolysis) and biotic degradation (biodegradation).

Abiotic Degradation
Abiotic degradation involves the breakdown of a chemical without the involvement of biological

organisms. The primary abiotic degradation pathways for Dibutyl Adipate are hydrolysis and,

to a lesser extent, indirect photolysis.

2.1.1 Hydrolysis

Hydrolysis is a chemical reaction in which a molecule of water breaks one or more chemical

bonds. The rate of hydrolysis is highly dependent on pH. Dibutyl adipate is stable at acidic pH

but undergoes hydrolysis under neutral and alkaline conditions.[4] The hydrolysis half-lives at

different pH values are summarized in Table 2.
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pH Temperature (°C) Half-life (t½) Test Guideline

4 50 Stable OECD 111

7 50 1850 days OECD 111

9 50 7.3 days OECD 111

2.1.2 Photolysis

Direct photolysis, the breakdown of a chemical by direct absorption of light, is not expected to

be a significant degradation pathway for Dibutyl Adipate as it does not absorb UV light in the

environmentally relevant range (>290 nm).[4] However, indirect photolysis, mediated by

photochemically produced reactive species such as hydroxyl radicals, can contribute to its

degradation in the atmosphere and sunlit surface waters.

Biotic Degradation
Biotic degradation, or biodegradation, is the breakdown of organic matter by microorganisms.

This is the primary degradation pathway for Dibutyl Adipate in the environment.

2.2.1 Aerobic Biodegradation

Under aerobic conditions (in the presence of oxygen), Dibutyl Adipate is readily

biodegradable.[4] Studies following the OECD 301C guideline (Modified MITI Test) have

demonstrated significant degradation over a 28-day period. The results of these studies are

summarized in Table 3.

Test Guideline Inoculum
Duration
(days)

Degradation
(%)

Method

OECD 301C Activated Sludge 28 86 - 95 BOD

OECD 301C Activated Sludge 28 100 GC

2.2.2 Anaerobic Biodegradation
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There is limited experimental data available on the anaerobic biodegradation of Dibutyl
Adipate. However, predictive models suggest that it may be susceptible to anaerobic

degradation, albeit at a slower rate than aerobic degradation. The degradation of its constituent

monomers, adipic acid and butanol, under anaerobic conditions is known to occur. Adipic acid

can be degraded via β-oxidation, and butanol can be fermented to butyric acid and

subsequently to acetate. Further research is needed to determine the specific rates and

pathways of anaerobic biodegradation for Dibutyl Adipate.

Biodegradation Pathway
While a complete, experimentally verified signaling pathway for the microbial degradation of

Dibutyl Adipate is not available in the literature, a putative pathway can be constructed based

on the known metabolism of its hydrolysis products: adipic acid and butanol. The initial step is

the enzymatic hydrolysis of the ester bonds by esterases, releasing adipic acid and butanol.
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Putative microbial degradation pathway of Dibutyl Adipate.

Experimental Protocols
Standardized test guidelines, such as those developed by the Organisation for Economic Co-

operation and Development (OECD), are used to assess the environmental fate and

biodegradability of chemicals. The following sections provide an overview of the key

experimental protocols relevant to Dibutyl Adipate.
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OECD 301C: Ready Biodegradability - Modified MITI Test
(I)
Objective: To assess the ready biodegradability of a chemical by aerobic microorganisms.

Methodology:

Test System: A defined volume of mineral medium is inoculated with a relatively low

concentration of microorganisms from a mixed source (e.g., activated sludge).

Test Substance Addition: Dibutyl Adipate is added as the sole source of organic carbon at a

concentration of 100 mg/L.

Incubation: The test vessels are incubated in the dark at a constant temperature (25 ± 1°C)

for 28 days.

Measurement: The consumption of oxygen is measured over time using a respirometer.

Data Analysis: The percentage of biodegradation is calculated as the ratio of the biological

oxygen demand (BOD) to the theoretical oxygen demand (ThOD). A substance is considered

readily biodegradable if it reaches the pass level of >60% ThOD within a 10-day window

during the 28-day test period.

OECD 111: Hydrolysis as a Function of pH
Objective: To determine the rate of abiotic hydrolysis of a chemical at different pH values.

Methodology:

Test Solutions: Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.

Test Substance Addition: Dibutyl Adipate is added to the buffer solutions at a concentration

not exceeding half of its water solubility.

Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 50°C for

a preliminary test) for a specified period.
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Sampling and Analysis: Aliquots are taken at various time intervals and analyzed for the

concentration of the parent compound using a suitable analytical method (e.g., gas

chromatography).

Data Analysis: The rate of hydrolysis and the half-life are calculated for each pH.

OECD 316: Phototransformation of Chemicals in Water –
Direct Photolysis
Objective: To determine the rate of direct photolysis of a chemical in water.

Methodology:

Test Solutions: A solution of Dibutyl Adipate in purified water is prepared.

Irradiation: The test solution is exposed to a light source that simulates natural sunlight (e.g.,

a xenon arc lamp). Control samples are kept in the dark.

Sampling and Analysis: Samples are withdrawn at different time points and the concentration

of Dibutyl Adipate is determined.

Data Analysis: The rate of photolysis and the photolytic half-life are calculated.

Environmental Fate Assessment Workflow
A structured workflow is essential for a comprehensive environmental fate assessment of a

chemical. The following diagram illustrates a logical sequence of steps, from initial data

gathering to risk characterization.
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Phase 1: Data Collection & Screening

Phase 2: Abiotic Degradation Assessment

Phase 3: Biotic Degradation Assessment

Phase 4: Environmental Fate Modeling & Risk Assessment
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Workflow for Environmental Fate Assessment.

Conclusion
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Dibutyl Adipate is readily biodegradable under aerobic conditions, with hydrolysis being a

significant abiotic degradation pathway in alkaline environments. Direct photolysis is not a

major degradation route. The primary environmental fate of Dibutyl Adipate is expected to be

rapid biodegradation in soil and water. While data on its anaerobic biodegradation is limited,

the known degradation of its constituent monomers suggests that it is unlikely to persist in

anaerobic environments. The information presented in this guide provides a robust foundation

for the environmental risk assessment of Dibutyl Adipate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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